Cas no 2228377-91-9 (tert-butyl N-methyl-N-1-(5-methylpyridin-3-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-(5-methylpyridin-3-yl)-2-oxoethylcarbamate
• CAS No: 2228377-91-9
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5604620
• PubChem ID: 165621825
• Update Time: 2025-05-20

tert-butyl N-methyl-N-1-(5-methylpyridin-3-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2228377-91-9
• tert-butyl N-methyl-N-[1-(5-methylpyridin-3-yl)-2-oxoethyl]carbamate
• EN300-1881581
• tert-butyl N-methyl-N-1-(5-methylpyridin-3-yl)-2-oxoethylcarbamate

• Inchi： 1S/C14H20N2O3/c1-10-6-11(8-15-7-10)12(9-17)16(5)13(18)19-14(2,3)4/h6-9,12H,1-5H3
• InChI Key： FUMWRIFWQVRZEU-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=NC=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-methyl-N-1-(5-methylpyridin-3-yl)-2-oxoethylcarbamate

Comprehensive Overview of tert-butyl N-methyl-N-1-(5-methylpyridin-3-yl)-2-oxoethylcarbamate (CAS No. 2228377-91-9)

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-methyl-N-1-(5-methylpyridin-3-yl)-2-oxoethylcarbamate (CAS No. 2228377-91-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to the class of carbamate derivatives, which are widely studied for their versatility in drug discovery and material science. The presence of both pyridine and carbamate moieties in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The tert-butyl group in this compound enhances its stability, a feature highly sought after in the development of prodrugs and enzyme inhibitors. Researchers have explored its role in modulating biological activity, particularly in targeting kinase pathways, which are pivotal in diseases like cancer and inflammatory disorders. Recent studies highlight its potential as a scaffold for medicinal chemistry, aligning with the growing demand for small-molecule therapeutics in precision medicine.

From a synthetic perspective, the compound’s CAS No. 2228377-91-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and publications. Its 5-methylpyridin-3-yl subunit is particularly noteworthy, as pyridine derivatives are frequently employed in ligand design for metal-catalyzed reactions. This aligns with the industry’s shift toward green chemistry, where efficient catalysis reduces environmental impact.

In the context of user search trends, queries such as "tert-butyl carbamate applications" and "pyridine-based drug intermediates" reflect rising interest in niche chemical entities. The compound’s relevance to AI-driven drug discovery also resonates with tech-savvy audiences, as machine learning models increasingly predict molecular properties. Furthermore, discussions on sustainable synthesis and bioavailability optimization often cite derivatives like this as case studies.

Quality control and analytical profiling of tert-butyl N-methyl-N-1-(5-methylpyridin-3-yl)-2-oxoethylcarbamate rely heavily on advanced techniques such as HPLC and LC-MS. These methods ensure compliance with stringent regulatory standards, a topic frequently searched by professionals in pharmaceutical manufacturing. The compound’s solubility and thermal stability data are equally critical, often shared in open-access repositories to foster collaborative research.

As the scientific community continues to explore structure-activity relationships (SAR), this compound’s methylpyridin-3-yl motif offers a template for designing novel bioactive molecules. Its intersection with fragment-based drug design—a hot topic in high-throughput screening—further underscores its importance. Whether in academia or industry, CAS No. 2228377-91-9 remains a focal point for innovation in synthetic and applied chemistry.